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Abstract

Phenoquinone, a molecular complex composed of one molecule of p-benzoquinone and two
molecules of phenol, presents a unique subject for chemical and biological investigation. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of Phenoquinone. While specific experimental data for the complex is limited, this
document extrapolates its characteristics from its constituent molecules. It includes a summary
of quantitative data, detailed experimental methodologies for the synthesis of its precursor, and
visualizations of relevant biological signaling pathways. This guide aims to serve as a
foundational resource for researchers and professionals in the fields of chemistry and drug
development.

Introduction

Phenoquinone is a deep red crystalline complex formed by the molecular association of p-
benzoquinone and phenol in a 1:2 ratio.[1][2] This association is understood to be a charge-
transfer complex, which is responsible for its distinct color.[2] The complex is of interest due to
the combined chemical functionalities of its components: the electrophilic quinone ring and the
nucleophilic phenol moieties. These characteristics suggest potential for a range of chemical
reactions and biological activities.
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Chemical and Physical Properties

The definitive identification of Phenoquinone is crucial for its study. The most accurate
representation of the complex is a 1:2 adduct of p-benzoquinone and phenol.

Table 1: Chemical Identification of Phenoquinone

Property Value Source(s)
Chemical Name Phenoquinone [3]
Synonyms Phénoquinone, Fenoquinona [4]

CAS Number 4370-52-9 [31[4]
Molecular Formula C1sH1604 (CeH402-2CsHs0H) [11[3114]
Molecular Weight 296.32 g/mol [3114]

C1=CC=C(C=C1)0.C1=CC=C
Canonical SMILES (C=C1)0.C1=CC(=0)C=CC1= [4]
o)

Due to the limited availability of specific experimental data for the Phenoquinone complex, the
physical properties of its individual components, p-benzoquinone and phenol, are provided
below for reference.

Table 2: Physical Properties of p-Benzoquinone and Phenol
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Property p-Benzoquinone Phenol Source(s)
Bright yellow Colorless-to-white

Appearance _ _ . . [51[6][7]
crystalline solid crystalline solid

Melting Point 113-115°C 40.5 °C (104.9 °F) [7118]

Boiling Point Sublimes 181.7 °C (359.1 °F) [51[7]

Solubility in Water 11 g/L (18 °C) 83 g/L (20 °C) [519]

o ) ) Very soluble in
Solubility in Organic Soluble in ethanol,
ethanol, ether, [9][10]

Solvents

ether, acetone

acetone

Spectral Data (Predicted)

Specific spectral data for the Phenoquinone complex is not readily available. However, the
expected spectral characteristics can be inferred from its components.

o UV-Vis Spectroscopy: The formation of a charge-transfer complex is expected to give rise to
a new, broad absorption band in the visible region, which is responsible for the deep red
color of Phenoquinone.[2] The individual chromophores of p-benzoquinone and phenol
would also contribute to the UV spectrum.

e Infrared (IR) Spectroscopy: The IR spectrum would be a composite of the spectra of p-
benzoquinone and phenol. Key expected features include the C=0 stretching vibration from
the quinone ring (around 1660-1690 cm~1) and the broad O-H stretching vibration from the
phenolic hydroxyl groups (around 3200-3600 cm~1), likely broadened and shifted due to
hydrogen bonding within the complex.[11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H and 3C NMR spectra would
show signals corresponding to both the p-benzoquinone and phenol moieties. The chemical
shifts would be influenced by the charge-transfer interaction and hydrogen bonding within
the complex, potentially leading to shifts compared to the individual components.

o Mass Spectrometry: Mass spectrometry would likely show the molecular ion peak of the
individual components (p-benzoquinone and phenol) as the complex may dissociate under
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typical ionization conditions.

Experimental Protocols

The synthesis of Phenoquinone involves the formation of p-benzoquinone from phenol, which
then complexes with excess phenol. Below are representative protocols for the oxidation of
phenol to p-benzoquinone.

Synthesis of p-Benzoquinone from Phenol

The oxidation of phenol is a key step in the formation of p-benzoquinone. Various methods
have been reported, including the use of metal complex catalysts and electrosynthesis.[12][13]
[14]

General Protocol for Metal-Catalyzed Oxidation of Phenol:

Reaction Setup: Dissolve phenol (1.0 mmol) in a suitable solvent such as dimethylformamide
(DMF) (5 mL) in a reaction flask.

o Catalyst Addition: Add a catalytic amount of a metal complex, such as a cobalt-salen
complex.[14]

» Oxidation: Bubble oxygen gas through the reaction mixture for a few minutes, and then
maintain an oxygen atmosphere.

o Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., 70 °C)
and stir for a designated time (e.g., 60 minutes).[13]

o Work-up and Purification: After the reaction is complete, the mixture is cooled, and the
product is isolated and purified using standard techniques such as extraction and
chromatography.

Formation of Phenoquinone Complex:
Phenoquinone can be formed by the direct reaction of p-benzoquinone with phenol.

e Dissolve p-benzoquinone in a minimal amount of a suitable hot solvent (e.g., a non-polar
solvent).
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e Add a stoichiometric excess (at least 2 equivalents) of phenol to the solution.
 Allow the solution to cool slowly. The deep red crystals of Phenoquinone will precipitate.

o Collect the crystals by filtration and dry them.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of the Phenoquinone complex are limited, the
activities of its components, quinones and phenolic compounds, are well-documented. These
compounds are known to possess a wide range of biological activities, including antioxidant,
anti-inflammatory, antimicrobial, and antitumor properties.[15][16]

Phenolic compounds and quinone derivatives can modulate various cellular signaling
pathways. Benzoquinone derivatives have shown neuroprotective activities.[17] Polyphenolic
compounds are known to impact the Mitogen-Activated Protein Kinase (MAPK) signaling
pathway, which is involved in cellular processes like proliferation, differentiation, and apoptosis.
[18][19]

Below is a conceptual representation of a potential signaling pathway that could be influenced
by the components of Phenoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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